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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of Hexazinone-d6, a critical analytical
standard for research laboratories. It details available suppliers, their product specifications,
and relevant experimental protocols to assist in the informed selection and application of this
isotopically labeled compound.

Introduction to Hexazinone-d6

Hexazinone-d6 is the deuterium-labeled form of Hexazinone, a broad-spectrum triazine
herbicide.[1] In research settings, particularly in environmental and residue analysis,
Hexazinone-d6 serves as an ideal internal standard for quantification using mass
spectrometry-based methods. Its use allows for accurate and precise measurement of
Hexazinone in various matrices by correcting for sample preparation losses and instrumental
variability.

Hexazinone-d6 Supplier and Product Specifications

Several reputable suppliers offer Hexazinone-d6 for research purposes. The following tables
summarize the key quantitative data available for their products, facilitating a clear comparison.

Table 1: Hexazinone-d6 Supplier Information
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Supplier Website Contact Information

Contact information available
LGC Standards --INVALID-LINK-- _

on the website.

Contact information available
CDN Isotopes --INVALID-LINK-- )

on the website.

Contact information available
MedChemExpress --INVALID-LINK-- ]

on the website.

Contact information available
HPC Standards GmbH --INVALID-LINK-- _

on the website.
ChemicalBook --INVALID-LINK-- Directory of various suppliers.

Table 2: Hexazinone-d6 Product Specifications

= I Product CAS Isotopic Chemical Available
upplier
S Name Number Enrichment  Purity Quantities
Hexazinone-
LGC ) 1219804-22- ) 0.5 mg, 1 mg,
d6 (Dimethyl- 99 atom % D min 98%
Standards ) 4 5 mg[2][3]
d6-amino)
Hexazinone- o
CDN ] 1219804-22- Not explicitly 0.01 g, 0.05
d6 (dimethyl- 99 atom % D
Isotopes ) 4 stated al4]
d6-amino)
1x10mg,
HPC o
D6- 1219804-22- Not explicitly ) ] 1x1mL (100
Standards ) High-purity )
Hexazinone 4 stated pg/mlin
GmbH

Acetonitrile)

Note: A Certificate of Analysis (CoA) with detailed specifications is typically provided with the

product upon purchase.[5]

Experimental Protocols
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The following are examples of experimental methodologies where Hexazinone-d6 can be
utilized as an internal standard. These protocols are based on established methods for the
analysis of unlabeled Hexazinone.

Analysis of Hexazinone in Water Samples by LC-MS/MS

This method is adapted from a study on the simultaneous analysis of betrixaban and
hexazinone in aqueous solutions.

Sample Preparation:

e To a 100 mL water sample, add a known concentration of Hexazinone-d6 as an internal
standard.

o Perform solid-phase extraction (SPE) for sample cleanup and concentration.

o Elute the analytes from the SPE cartridge with a suitable solvent (e.g., acetonitrile).

» Evaporate the eluate to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a small volume of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions:

LC System: Shimadzu Co., Japan, or equivalent.
e Column: Eclipse Plus C18, 2.1 x 100 mm, 3.5 pum, Agilent.

o Mobile Phase: Gradient elution with water and acetonitrile, both containing a suitable
modifier like formic acid.

e Flow Rate: 0.2 - 0.4 mL/min.
e Injection Volume: 2 pL.

e Mass Spectrometer: Tandem mass spectrometer operated in positive electrospray ionization
mode (+ESI).

e Monitoring Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions (Hypothetical for Hexazinone-d6):

e Hexazinone: Precursor ion (Q1) m/z 253.2 -> Product ions (Q3) for quantification and
qualification.

e Hexazinone-d6: Precursor ion (Q1) m/z 259.2 -> Product ions (Q3) for quantification and
qualification.

Determination of Hexazinone in Livestock Products by
LC-MS/MS

This protocol is based on a method for determining Hexazinone and its metabolites in livestock
products.

Sample Extraction and Cleanup:

» Homogenize the sample (meat, fat, liver, or milk).

Add a known amount of Hexazinone-d6 internal standard to the homogenized sample.

Extract the analytes with acetonitrile in the presence of n-hexane to remove lipids.

Perform a liquid-liquid partition between acetonitrile and n-hexane.

Clean up the acetonitrile extract using a SAX/PSA cartridge column.

Evaporate the cleaned extract and reconstitute in the mobile phase.
LC-MS/MS Conditions:

o Similar to the water analysis protocol, with potential modifications to the gradient and MRM
transitions based on the matrix.

Supplier Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable Hexazinone-d6
supplier for your research needs.
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Caption: A workflow diagram for the selection of a Hexazinone-d6 supplier.

Conclusion

The selection of a high-quality Hexazinone-d6 standard is paramount for achieving accurate
and reliable results in analytical research. This guide provides the necessary technical
information to aid researchers in sourcing this essential compound. By carefully considering the
product specifications, available analytical methods, and a structured supplier evaluation
process, laboratories can confidently procure the most suitable Hexazinone-d6 for their
specific research applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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